![molecular formula C17H24ClN3O2 B6170086 N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride CAS No. 2418667-25-9](/img/no-structure.png)
N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride
Overview
Description
N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride, also known as NAMHIA, is a synthetic compound that has been used in a variety of scientific research applications. NAMHIA is a small molecule that can be used in a variety of biochemical and physiological experiments, and is a useful tool for studying the structure and function of proteins.
Scientific Research Applications
N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride has been used in a variety of scientific research applications. It has been used to study the structure and function of proteins, as well as to study the biochemical and physiological effects of drugs. N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride has also been used to study the effects of drugs on the central nervous system, and to study the effects of drugs on the cardiovascular system.
Mechanism of Action
N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride acts as an inhibitor of protein kinases, which are enzymes that are involved in the regulation of cellular processes. N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride binds to the active sites of protein kinases, preventing them from carrying out their normal functions. This inhibition of protein kinases can lead to changes in the biochemical and physiological processes that are regulated by these enzymes.
Biochemical and Physiological Effects
N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of protein kinases, which can lead to changes in the regulation of cellular processes. N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride has also been found to modulate the activity of neurotransmitters, which can lead to changes in the regulation of the nervous system. In addition, N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride has been found to have an effect on the cardiovascular system, as it has been found to modulate the activity of nitric oxide, which can lead to changes in the regulation of blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride is a useful tool for laboratory experiments, as it is a small molecule that can be used to study the structure and function of proteins. However, there are some limitations to using N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride in laboratory experiments. For example, N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride is not very soluble in water, which can make it difficult to use in certain experiments. In addition, N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride is not very stable, and can degrade over time.
Future Directions
N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride has a variety of potential future applications. It could be used to study the effects of drugs on the nervous system, as well as to study the effects of drugs on the cardiovascular system. In addition, N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride could be used to study the regulation of cellular processes, and to study the structure and function of proteins. N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride could also be used to study the effects of drugs on the immune system, and to study the effects of drugs on the metabolism. Finally, N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride could be used to study the effects of drugs on the endocrine system, and to study the effects of drugs on the reproductive system.
Synthesis Methods
N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride is synthesized using a method known as “click chemistry”. This method uses a copper-catalyzed reaction to form a triazole ring between two molecules. This reaction is used to form a stable bond between the two molecules, and is used to synthesize N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride. The reaction is simple and efficient, and is a useful tool for synthesizing small molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride involves the reaction of 4-aminooxan-4-ylmethanol with 2-methyl-1H-indole-1-acetic acid to form the intermediate N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide, which is then converted to the hydrochloride salt form using hydrochloric acid.", "Starting Materials": [ "4-aminooxan-4-ylmethanol", "2-methyl-1H-indole-1-acetic acid", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-aminooxan-4-ylmethanol is reacted with 2-methyl-1H-indole-1-acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) in anhydrous dichloromethane (DCM) to form the intermediate N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide.", "Step 2: The intermediate N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide is then dissolved in a mixture of water and hydrochloric acid and stirred at room temperature to form the hydrochloride salt form of the compound.", "Step 3: The hydrochloride salt form of the compound is then filtered, washed with water, and dried to obtain the final product N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride." ] } | |
CAS RN |
2418667-25-9 |
Product Name |
N-[(4-aminooxan-4-yl)methyl]-2-(2-methyl-1H-indol-1-yl)acetamide hydrochloride |
Molecular Formula |
C17H24ClN3O2 |
Molecular Weight |
337.8 |
Purity |
95 |
Origin of Product |
United States |
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